molecular formula C11H11ClN2O B8337204 3-(1-Chloro-ethyl)-5-m-tolyl-[1,2,4]oxadiazole

3-(1-Chloro-ethyl)-5-m-tolyl-[1,2,4]oxadiazole

Cat. No.: B8337204
M. Wt: 222.67 g/mol
InChI Key: BJMKGVSUCXOSRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(1-Chloro-ethyl)-5-m-tolyl-[1,2,4]oxadiazole is a useful research compound. Its molecular formula is C11H11ClN2O and its molecular weight is 222.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H11ClN2O

Molecular Weight

222.67 g/mol

IUPAC Name

3-(1-chloroethyl)-5-(3-methylphenyl)-1,2,4-oxadiazole

InChI

InChI=1S/C11H11ClN2O/c1-7-4-3-5-9(6-7)11-13-10(8(2)12)14-15-11/h3-6,8H,1-2H3

InChI Key

BJMKGVSUCXOSRU-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)C2=NC(=NO2)C(C)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Chloro-N-hydroxy-propionamidine (218 mg, 1.78 mmol) and triethylamine (0.677 ml, 4.86 mmol) were added to 3-methyl-benzoyl chloride (250 mg, 1.62 mmol) in DCM (10.0 ml) at 0° C. and the resulting mixture was stirred for 20 min. The solution was concentrated and DMF (20 ml) was added to the residue and heated at 120° C. for 20 min. The product was purified by flash chromatography using 10-20% EA in hex. affording 0.250 g (59% yield over 2 steps) of the title compound.
Quantity
218 mg
Type
reactant
Reaction Step One
Quantity
0.677 mL
Type
reactant
Reaction Step One
Quantity
250 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Yield
59%

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